Cas no 108321-31-9 (Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-a-D-ribofuranosyl-3-pyridinecarboxamide, disodium salt (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-a-D-ribofuranosyl-3-pyridinecarboxamide, disodium salt (9CI)
• CAS No: 108321-31-9
• MF: C₂₁H₂₇N₇Na₂O₁₄P₂
• MW: 709.404648065567
• CID: 127926
• PubChem ID: 16219773
• Update Time: 2025-04-18

Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-a-D-ribofuranosyl-3-pyridinecarboxamide, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• ALPHA-DIHYDRODIPHOSPHOPYRIDINE NUCLEOTIDE DISODIUM SALT
• disodium,[[(2S,3R,4S,5S)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3S,4R,5S)-5-(3-carbamoyl-4H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• 5'-ester with 1,4-dihydro-1-a-D-ribofuranosyl-3-...
• 5'-ester with 1,4-dihydro-1-a-D-ribofuranosyl-3-pyridinecarboxamide, disodium s
• 5'-ester with 1,4-dihydro-1-a-D-ribofuranosyl-3-pyridinecarboxamide, disodium salt (9CI)
• Adenosine5'-(trihydrogen diphosphate), P'&reg
• A-Dihydrodiphosphopyridine nucleotide
• A-Dihydronicotinamide adenine dinucleotide
• A-DPNH
• A-NADH
• A-Nicotinamide adenine dinucleotide,reduced disodium salt
• ALPHA-NADH DISODIUM SALT
• ALPHA-DPNH DISODIUM SALT
• A-nicotinamide adenine dinucleotide*reduced form
• A-NICOTINAMIDE ADENINE DINUCLEOTIDE*REDU CED FORM DI
• ALPHA-DIHYDRONICOTINAMIDE ADENINE DINUCLEOTIDE DISODIUM SALT
• ALPHA-NICOTINAMIDE ADENINE DINUCLEOTIDE, REDUCED FORM DISODIUM SALT
• α-Dihydrodiphosphopyridine nucleotide, α-Dihydronicotinamide adenine dinucleotide, α-DPNH, α-NADH
• Adenosine 5-(trihydrogen diphosphate), P?5-ester with 1,4-dihydro-1-.alpha.-D-ribofuranosyl-3-pyridinecarboxamide, disodium salt
• 108321-31-9
• Disodium;[[(2S,3R,4S,5S)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3S,4R,5S)-5-(3-carbamoyl-4H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• alpha -Nicotinamide adenine dinucleotide, reduced disodium salt
• DTXSID00585241
• Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-a-D-ribofuranosyl-3-pyridinecarboxamide, disodium salt (9CI)

• Inchi： 1S/C21H29N7O14P2.2Na/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33;;/h1,3-4,7-8,10-11,13-16,20-21,29-32H,2,5-6H2,(H2,23,33)(H,34,35)(H,36,37)(H2,22,24,25);;/q;2*+1/p-2/t10-,11+,13-,14+,15-,16+,20+,21+;;/m1../s1
• InChI Key： QRGNQKGQENGQSE-WPVKCSLBSA-L
• SMILES： P(=O)([O-])(OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@@H](N2C=CCC(C(N)=O)=C2)O1)O)O)OC[C@H]1[C@@H]([C@@H]([C@@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 709.08900
• Monoisotopic Mass: 709.08866112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 1210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 323Ų

Experimental Properties

• PSA: 342.90000
• LogP: -0.59060

Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-a-D-ribofuranosyl-3-pyridinecarboxamide, disodium salt (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C